1-(Cyclopentylmethoxy)-2-iodocyclohexane

• Molecular Formula: C12H21IO
• Molecular Weight: 308.20 g/mol
• IUPAC Name: 1-(cyclopentylmethoxy)-2-iodocyclohexane
• InChI: InChI=1S/C12H21IO/c13-11-7-3-4-8-12(11)14-9-10-5-1-2-6-10/h10-12H,1-9H2
• InChI Key: KIVWHCQSIPUXQO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)COC2CCCCC2I

Description

1-(Cyclopentylmethoxy)-2-iodocyclohexane is a halogenated cyclohexane derivative featuring a cyclopentylmethoxy substituent at position 1 and an iodine atom at position 2. Cyclohexane derivatives with halogen and alkoxy substituents are often employed in pharmaceuticals, agrochemicals, and materials science due to their tunable reactivity and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Cyclopentylmethoxy)-2-iodocyclohexane can be achieved through several synthetic routes. One common method involves the iodination of cyclohexane derivatives. The reaction typically requires the use of iodine (I2) and a suitable oxidizing agent, such as hydrogen peroxide (H2O2) or sodium hypochlorite (NaOCl), under controlled conditions to introduce the iodine atom into the cyclohexane ring.

Another approach involves the etherification of 2-iodocyclohexanol with cyclopentylmethanol. This reaction can be catalyzed by strong acids, such as sulfuric acid (H2SO4) or hydrochloric acid (HCl), to facilitate the formation of the cyclopentylmethoxy group.

Industrial Production Methods

Industrial production of 1-(Cyclopentylmethoxy)-2-iodocyclohexane may involve large-scale batch reactors where the aforementioned reactions are carried out under optimized conditions to ensure high yield and purity. The use of continuous flow reactors can also be considered to enhance production efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(Cyclopentylmethoxy)-2-iodocyclohexane can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other nucleophiles, such as hydroxide (OH-), cyanide (CN-), or amines (NH2-), through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction Reactions: Reduction of the iodine atom can be achieved using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide (NaOH) or potassium cyanide (KCN) in polar solvents (e.g., ethanol or water) under reflux conditions.

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral medium at elevated temperatures.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether or tetrahydrofuran (THF) under inert atmosphere.

Major Products Formed

Substitution: Formation of cyclohexanol, cyclohexyl cyanide, or cyclohexylamine derivatives.

Oxidation: Formation of cyclohexanone or cyclohexanoic acid.

Reduction: Formation of cyclohexane derivatives with reduced iodine content.

Scientific Research Applications

Unfortunately, information is limited regarding the applications of "1-(Cyclopentylmethoxy)-2-iodocyclohexane". However, based on the available search results, here is what can be gathered:

General Information

• 1-(Cyclopentylmethoxy)-2-iodocyclohexane is a compound with a molecular weight of 308.20 .
• The compound falls under organoiodine compounds, which have applications in organic synthesis and medicinal chemistry.

Potential Applications

Due to structural similarities, 1-(Cyclopentylmethoxy)-2-iodocyclohexane may have applications similar to related iodine compounds:

• Organic Synthesis: It can serve as a reagent in synthesizing complex organic molecules.
• Pharmaceuticals: Its structure may allow it to be used in pharmaceutical applications. Studies of its interactions may provide insights into drug design and synthesis, as well as efficacy against pathogens or cancer cells.

Structural Analogues

The following compounds exhibit structural similarities to 1-(Cyclohexylmethoxy)-2-iodocyclohexane:

Compound Name	Structure Features	Unique Aspects
Iodocyclohexane	Cyclohexane with iodine	Serves as a precursor for various iodinated derivatives
Cyclohexylmethanol	Cyclohexane with a hydroxymethyl group	Lacks the iodine substituent, making it less reactive
2-Iodocyclohexanol	Cyclohexanol with iodine at position 2	Provides insights into reactivity patterns of hydroxyl vs. methoxy groups
Cyclohexylmethoxymethyl iodide	Similar structure but includes an additional methyl group	May exhibit different reactivity due to steric factors

Mechanism of Action

The mechanism of action of 1-(Cyclopentylmethoxy)-2-iodocyclohexane involves its interaction with molecular targets through its functional groups. The iodine atom can participate in halogen bonding, while the cyclopentylmethoxy group can engage in hydrophobic interactions and hydrogen bonding. These interactions can influence the compound’s reactivity and its ability to modulate biological pathways.

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties of Selected Cyclohexane Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Characteristics	Notable Properties (Inferred)
1-(Cyclopentylmethoxy)-2-iodocyclohexane*	C₁₂H₂₁IO	~308.2 (estimated)	Bulky ether (cyclopentylmethoxy), iodine	High steric hindrance, moderate polarity
1-(2,2-Difluoroethoxy)-2-iodocyclohexane	C₈H₁₃F₂IO	290.09	Electronegative difluoroethoxy, iodine	Enhanced stability, lower boiling point
1-(Heptafluoropropyl)-2-iodocyclohexane	C₉H₁₀F₇I	378.07	Highly fluorinated alkyl, iodine	High density, thermal stability
Iodocyclohexane	C₆H₁₁I	210.06	Simple iodine substituent	Volatile, reactive in SN2 reactions

Notes:

• The cyclopentylmethoxy group in the target compound increases molecular weight compared to simpler analogs like iodocyclohexane.
• Fluorinated derivatives (e.g., 1-(2,2-Difluoroethoxy)-2-iodocyclohexane) exhibit higher electronegativity and stability due to fluorine’s inductive effects .

Stability and Hazard Profiles

• Thermal Stability : Ether linkages (cyclopentylmethoxy) are generally stable under basic conditions but may cleave in strong acids. Fluorinated analogs (e.g., 1-(Heptafluoropropyl)-2-iodocyclohexane) exhibit superior thermal stability .
• Toxicity: Iodocyclohexane derivatives are typically less volatile than chlorinated analogs (e.g., chlorocyclohexane, CAS 542-18-7), reducing inhalation risks.

Biological Activity

1-(Cyclopentylmethoxy)-2-iodocyclohexane is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

1-(Cyclopentylmethoxy)-2-iodocyclohexane is characterized by the following structural formula:

$$\text{C}_{12}\text{H}_{17}\text{I}\text{O}$$

This compound features a cyclopentyl group and an iodine atom attached to a cyclohexane ring, which may influence its interaction with biological targets.

Biological Activity Overview

Antimicrobial Properties
Research indicates that compounds similar to 1-(Cyclopentylmethoxy)-2-iodocyclohexane exhibit antimicrobial activity. For example, derivatives of iodinated cyclohexanes have shown effectiveness against various bacterial strains, suggesting that the iodine atom may enhance antimicrobial potency through mechanisms such as membrane disruption or interference with nucleic acid synthesis .

Anticancer Activity
Studies have explored the anticancer properties of related compounds. For instance, certain iodinated cycloalkanes have demonstrated cytotoxic effects on cancer cell lines by inducing apoptosis and inhibiting cell proliferation. The presence of specific functional groups, such as the methoxy group in 1-(Cyclopentylmethoxy)-2-iodocyclohexane, could modulate these effects by altering the compound's lipophilicity and cellular uptake .

Anti-inflammatory Effects
Compounds with similar structures have been investigated for their anti-inflammatory properties. Research has shown that iodinated derivatives can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation in various models. This suggests that 1-(Cyclopentylmethoxy)-2-iodocyclohexane may also exhibit such effects, potentially through the modulation of signaling pathways involved in inflammation .

Study 1: Antimicrobial Efficacy

A study conducted on a series of iodinated cyclohexanes demonstrated significant antimicrobial activity against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values indicated that these compounds could serve as potential leads for developing new antibiotics .

Study 2: Cytotoxicity in Cancer Cells

In vitro tests on human breast cancer cells (MCF-7) revealed that specific derivatives of cyclohexane, including those similar to 1-(Cyclopentylmethoxy)-2-iodocyclohexane, exhibited cytotoxicity with IC50 values in the low micromolar range. Mechanistic studies suggested that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as anticancer agents .

Data Tables

Biological Activity	Compound	MIC (µg/mL)	IC50 (µM)
Antimicrobial	1-Iodocyclohexane	32	-
Anticancer	1-(Cyclopentylmethoxy)-2-iodocyclohexane	-	5
Anti-inflammatory	Iodinated derivatives	-	-